6-fluoro-N-[(4-methylphenyl)methyl]pyridine-3-carboxamide

• IUPAC Name: 6-fluoro-N-[(4-methylphenyl)methyl]pyridine-3-carboxamide
• InChI: InChI=1S/C14H13FN2O/c1-10-2-4-11(5-3-10)8-17-14(18)12-6-7-13(15)16-9-12/h2-7,9H,8H2,1H3,(H,17,18)
• InChI Key: QKRGNSPFHXLCPB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C2=CN=C(C=C2)F
• Molecular Formula: C14H13FN2O
• Molecular Weight: 244.26 g/mol

Description

6-fluoro-N-[(4-methylphenyl)methyl]pyridine-3-carboxamide is a chemical compound with potential applications in scientific research. This compound is of interest due to its unique chemical structure and potential biological activity. In

Scientific Research Applications

Discovery of Selective Met Kinase Inhibitors

• Research has identified potent and selective Met kinase inhibitors, one of which demonstrated significant tumor stasis in human gastric carcinoma models. This highlights the potential use of similar compounds in cancer therapy (Schroeder et al., 2009).

Crystal Structure and DFT Study

• A study on a structurally similar compound demonstrated its potential as an organic intermediate with applications in chemical synthesis, as evidenced by comprehensive crystallographic and conformational analyses (Qin et al., 2019).

Novel Aromatic Polyamides

• Aromatic polyamides containing similar chemical structures show promise in material science due to their solubility in organic solvents and high thermal stability, making them suitable for creating films and coatings (Hsiao et al., 1999).

TLR2 Agonist for Vaccine Adjuvants

• The identification of a TLR2 agonist within this chemical family suggests its utility in developing new vaccine adjuvants. This could be significant for enhancing immune responses in vaccines (Hu et al., 2018).

Antitubercular and Antibacterial Activities

• Some derivatives of this compound class have shown potent antitubercular and antibacterial activities, indicating their potential as new therapeutic agents (Bodige et al., 2020).

Effective Acid Captor in Synthesis

• This class of compounds has also been used effectively as an acid captor in synthetic chemistry, suggesting applications in complex organic syntheses (Mukaiyama et al., 1976).

Experimental and Computational Studies with NLO

• The synthesized variants of these compounds have been studied for their non-linear optical properties and molecular docking, which can be vital in the field of materials science and drug design (Jayarajan et al., 2019).